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Compound of Interest

Compound Name:
5-[(Dimethylamino)methyl]-2-

fluoroaniline

CAS No.: 760945-13-9

Cat. No.: B13412941

Get Quote

5-[(Dimethylamino)methyl]-2-fluoroaniline belongs to the substituted aniline class of

chemicals. The aniline backbone is a known toxicophore, and its derivatives are often

associated with significant health hazards. The presence of a fluorine atom and a

dimethylaminomethyl group modifies the molecule's reactivity and metabolic profile, but the

core aniline-related risks remain.

GHS Hazard Classification (Inferred)
Based on data from structurally related fluoroanilines and N-alkylanilines, 5-
[(Dimethylamino)methyl]-2-fluoroaniline should be handled as a substance with the

following potential GHS classifications[1][2]:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b13412941#bc-rfq
https://www.benchchem.com/product/b13412941/docs?utm_src=pdf-body#understanding-the-compound-hazard-identification-and-toxicological-profile
https://www.benchchem.com/product/b13412941/docs?utm_src=pdf-body#understanding-the-compound-hazard-identification-and-toxicological-profile
https://www.benchchem.com/product/b13412941/docs?utm_src=pdf-body#understanding-the-compound-hazard-identification-and-toxicological-profile
https://www.echemi.com/sds/2-fluoroaniline-pid_Seven22549.html
https://www.tcichemicals.com/BE/en/sds/D2665_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13412941?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 1 / 2
H318/H319: Causes serious

eye damage/irritation

Carcinogenicity Category 2
H351: Suspected of causing

cancer

Aquatic Hazard (Chronic) Category 2
H411: Toxic to aquatic life with

long lasting effects

Core Toxicological Concerns
The primary toxicological concern associated with anilines is methemoglobinemia.[3][4] Aniline

and its derivatives can oxidize the iron in hemoglobin from the ferrous state (Fe²⁺) to the ferric

state (Fe³⁺), forming methemoglobin, which is incapable of transporting oxygen.

Symptoms of Methemoglobinemia Include:[3][4][5]

Bluish tint to the skin, lips, and fingernails (cyanosis)

Headache, dizziness, and weakness

Nausea and drowsiness

In severe cases, unconsciousness, cardiac arrhythmia, and death

Absorption can occur through inhalation of vapors, ingestion, or, significantly, through skin

contact.[5][6] The liquid form can be readily absorbed through the skin, leading to systemic

toxicity.[5] Additionally, compounds in this class are often treated as suspected carcinogens or

mutagens.[1]
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Laboratory Safety and Exposure Controls
A multi-layered approach to safety, combining engineering controls, administrative procedures,

and personal protective equipment (PPE), is mandatory.

Engineering Controls
All work with 5-[(Dimethylamino)methyl]-2-fluoroaniline must be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.[6] The laboratory must be

equipped with easily accessible safety showers and eyewash stations.[6][7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final and most critical barrier between the researcher and

the chemical.
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Protection Type Specification
Rationale and Best
Practices

Hand Protection Nitrile or neoprene gloves.[6]

Inspect gloves for tears or

holes before each use. For

prolonged contact, consider

double-gloving. Wash hands

thoroughly after removing

gloves.

Eye & Face Protection
Tight-fitting safety goggles and

a face shield.[8][9]

Goggles are essential to

prevent splashes from

reaching the eyes. A face

shield provides an additional

layer of protection for the

entire face.

Skin & Body Protection
Flame-retardant lab coat, long

pants, and closed-toe shoes.

Wear appropriate protective

clothing to prevent skin

exposure.[10] Contaminated

clothing must be removed

immediately and

decontaminated before reuse.

[8][9]

Respiratory Protection
NIOSH-approved respirator

with organic vapor cartridges.

A respirator should be used if

there is a risk of exceeding

exposure limits, such as during

a large spill or when

engineering controls are not

sufficient.[11]

Standard Operating Procedures: Handling and
Storage
Adherence to strict protocols is essential to mitigate risks during routine laboratory operations.

[7]
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Safe Handling Workflow
The following diagram outlines the essential steps for safely handling 5-
[(Dimethylamino)methyl]-2-fluoroaniline.
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Preparation

Handling

Post-Handling & Cleanup

Review SDS for
structurally similar compounds

Ensure fume hood is operational

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Face Shield)

Work exclusively within
the chemical fume hood

Dispense chemical carefully
to avoid splashes or aerosol generation

Keep container tightly closed
when not in use

Decontaminate work surfaces

Dispose of waste in
-labeled hazardous waste container

Remove PPE carefully

Wash hands thoroughly
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Evacuate non-essential personnel
and ensure adequate ventilation

Don appropriate PPE
(respirator, chemical-resistant gloves, etc.)

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Use non-sparking tools
to collect absorbed material

Place collected waste into a
sealed, labeled hazardous waste container

Decontaminate the spill area
with an appropriate solvent

Dispose of waste according
to institutional and local regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.

Do not allow spilled material to enter drains or waterways. For large spills, evacuate the area

and contact institutional environmental health and safety personnel. [6]
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Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam. [9]* Specific Hazards: Combustion may produce highly toxic gases, including carbon

oxides, nitrogen oxides, and hydrogen fluoride. [9]Vapors may be heavier than air and can

travel to a source of ignition. * Protective Equipment: Firefighters must wear self-contained

breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.

[9]

Disposal Considerations
Chemical waste must be managed in compliance with all applicable regulations.

Classification: This material should be treated as hazardous waste.

Procedure: Dispose of the contents and container in accordance with local, regional, and

national regulations. [8]Do not dispose of it via household waste or sewer systems. Contact

a licensed professional waste disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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